Cas no 165067-13-0 (Quinoline,3-(2-benzothiazolyl)-)

• Product Name: Quinoline,3-(2-benzothiazolyl)-
• CAS No: 165067-13-0
• MF: C₁₆H₁₀N₂S
• MW: 262.329001903534
• CID: 110514
• PubChem ID: 11747421
• Update Time: 2025-04-18

Quinoline,3-(2-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline,3-(2-benzothiazolyl)-
• 2-quinolin-3-yl-1,3-benzothiazole
• 3-BENZOTHIAZOL-2-YL-QUINOLINE
• Quinoline,3-(2-benzothiazolyl)
• 165067-13-0
• DTXSID90471821
• 2-(3-quinolyl)-1,3-benzothiazole

• Inchi： 1S/C16H10N2S/c1-2-6-13-11(5-1)9-12(10-17-13)16-18-14-7-3-4-8-15(14)19-16/h1-10H
• InChI Key： RMVNOKZNFAMOLE-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1=CN=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 262.05600
• Monoisotopic Mass: 262.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 54.02000
• LogP: 4.51150